Cas no 2171252-11-0 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171252-11-0
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6422797
• PubChem ID: 165722478
• Update Time: 2025-05-19

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-hydroxypropanoic acid
• EN300-1504683
• 2171252-11-0

• Inchi： 1S/C25H22N2O6/c28-13-22(24(30)31)26-23(29)19-11-5-6-12-21(19)27-25(32)33-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22,28H,13-14H2,(H,26,29)(H,27,32)(H,30,31)/t22-/m1/s1
• InChI Key： SDWURNDYCLDUCQ-JOCHJYFZSA-N
• SMILES： O(C(NC1C=CC=CC=1C(N[C@@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid

Comprehensive Overview of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid (CAS No. 2171252-11-0)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid (CAS No. 2171252-11-0) is a sophisticated chiral molecule widely recognized in the field of peptide synthesis and medicinal chemistry. Its structural complexity, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, makes it a valuable intermediate for the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in enabling precise stereochemical control and peptide backbone modifications.

In recent years, the demand for Fmoc-protected amino acid derivatives like (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing focus on targeted drug delivery systems. This compound's unique ability to incorporate hydrophilic functional groups into peptide chains aligns with current trends in designing biocompatible therapeutics and precision medicine. Its CAS No. 2171252-11-0 serves as a critical identifier for researchers sourcing high-purity intermediates.

One of the most searched questions in the context of peptide synthesis intermediates is: "How does Fmoc protection enhance peptide yield and purity?" The answer lies in the compound's Fmoc group, which offers superior stability under mild basic conditions while being selectively cleavable in the presence of piperidine. This property minimizes side reactions, a common challenge in long-chain peptide assembly. Additionally, the hydroxypropanoic acid segment introduces a polar handle, facilitating solubility optimization—a key concern for researchers developing injectable biologics.

From an SEO perspective, terms like "Fmoc-amino acid applications", "chiral building blocks for peptides", and "CAS 2171252-11-0 supplier" are frequently queried in scientific databases. These reflect the compound's relevance in high-throughput screening and combinatorial chemistry. Notably, the rise of AI-driven drug discovery platforms has further amplified interest in such structurally diverse intermediates, as they enable rapid exploration of structure-activity relationships (SAR).

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional reagents, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-hydroxypropanoic acid exhibits favorable green chemistry metrics, including reduced waste generation during SPPS. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing—a topic dominating conferences and publications.

In conclusion, CAS No. 2171252-11-0 represents a nexus of innovation in peptide engineering and therapeutic development. Its multifaceted applications—from antibody-drug conjugates (ADCs) to molecular probes—ensure its continued prominence in both academic and industrial research. As the scientific community prioritizes personalized medicine and next-generation biologics, this compound's strategic importance is poised to grow exponentially.